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1. Drug Profile & Status Bimosiamose (TBC1269) is a synthetic, small-molecule pan-selectin antagonist

that inhibits E-, P-, and L-selectins to block the initial leukocyte rolling and tethering on the vascular

endothelium [1] [2]. It was investigated as an inhaled agent for respiratory diseases characterized by

neutrophilic and eosinophilic inflammation, such as asthma and COPD [3] [2]. As of the latest data, its

clinical development is Discontinued after Phase 2 trials [3].

2. Clinical Evidence for Inhalation Regimen The following table summarizes key quantitative data from

clinical trials on inhaled bimosiamose.

Trial Description Dosing Regimen
Key Tolerability
Findings

Key Efficacy & PK
Findings

Phase I, Multiple-
Dose (Healthy
Males) [4] [5]

8, 35, 50, 70 mg
twice daily for 7

days

Well tolerated up to 70
mg bid. No severe AEs.

Mild AEs more frequent
at highest dose.

Systemic bioavailability was
low. Plasma levels only

detectable at doses ≥50 mg
bid.

Phase II, Allergen
Challenge (Mild
Asthmatics) [1] [2]

70 mg twice daily
for 3 days, plus a

single 70 mg dose
on Day 4

- Significantly attenuated the
maximum late asthmatic

reaction (LAR) by 50.2% vs.
placebo (p=0.045).
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3. Detailed Experimental Protocol: Multiple-Dose Inhalation This protocol is synthesized from the

methods of published Phase I and II trials [4] [1] [5].

Drug Product & Formulation

API: Bimosiamose disodium (TBC1269Z) [5].
Formulation: Aqueous solution for inhalation, concentration of 100 mg/mL [5].

Dilution: 4 mL of the drug solution diluted with 0.9% sodium chloride before administration [4]
[5].

Administration & Device

Nebulizer: PARI LC Star nebulizer [5].
Administration Volume: 4 mL [4] [5].

Inhalation Time: Approximately 15 minutes [4] [5].

Validated Dosing Regimen

The most tested and effective regimen in clinical trials was 70 mg twice daily [1].

Doses ranging from 8 mg to 70 mg twice daily over 7 days were found to be well-tolerated in
healthy volunteers [4] [5].

Safety & Tolerability Monitoring The following parameters should be recorded to address safety:

Adverse Events: Monitor incidence and severity.
Pulmonary Function: Perform spirometry (Forced Expiratory Volume in 1 second, FEV1) pre-

dose and at multiple time points post-dose (e.g., 20, 45-60 min) [5].
Local Tolerability: Conduct nasopharyngeal examinations pre-dose and post-dose [5].

Systemic Safety: Monitor vital signs, 12-lead ECG, and standard clinical laboratory
parameters (hematology, clinical chemistry) [4] [5].

Pharmacokinetic (PK) Sampling

To characterize systemic exposure, collect blood samples pre-dose and at scheduled intervals
post-dose (e.g., 0.25, 0.5, 1, 4, 8, 12 hours after the morning dose). Trough samples (pre-

morning dose) can be collected to assess accumulation [5].
Bioanalytical Method: Plasma concentrations of bimosiamose can be determined using a

validated LC-ESI-MS/MS method with a lower limit of quantification (LOQ) of 30 ng/mL [5].

Mechanism of Action and Experimental Workflow
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The diagram below illustrates the mechanism of action of bimosiamose and a generalized workflow for

conducting an inhalation efficacy study, based on the described clinical trials.

Mechanism of Action (Pan-Selectin Antagonism) Generalized Experimental Workflow

Inflammatory Trigger
(e.g., Allergen, LPS)

Endothelial Activation &
P/E-Selectin Expression

Leukocyte Tethering & Rolling
(via PSGL-1 / Selectin interaction)

Firm Adhesion & Transmigration

Airway Inflammation &
Tissue Damage
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(Post-dosing on Final Day)

Primary Endpoint Assessment
(Maximum Fall in FEV1, 3-8h Post-Challenge)

Secondary Endpoint Assessment
(e.g., FEV1, Exhaled NO, AHR)
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Research Considerations
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Low Systemic Exposure: The inhaled route resulted in low systemic bioavailability, which is

favorable for a drug targeting local lung inflammation and may reduce the risk of off-target effects [4]
[5].

Clinical Trial Design: The successful proof-of-concept trial in asthma utilized a human allergen
challenge model, which is a valid model for studying anti-inflammatory effects of investigational

compounds [1] [2].
Target Population: The efficacy of bimosiamose was demonstrated in patients with a prominent

late asthmatic response (LAR). Research into selectin inhibition in COPD has been explored as
part of a broader "Treatable Traits" approach, particularly for traits like neutrophilic inflammation [6].

I hope these detailed application notes and protocols provide a solid foundation for your research. The

discontinuation of bimosiamose highlights the challenges in this therapeutic area, but its development

provides a valuable template for future work on selectin antagonists.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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